3-(2-{4-[6-(4-methyl-1-piperazinyl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-indole

• IUPAC Name: 2-(1H-indol-3-yl)-1-[4-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C23H29N7O/c1-27-6-8-28(9-7-27)21-15-22(26-17-25-21)29-10-12-30(13-11-29)23(31)14-18-16-24-20-5-3-2-4-19(18)20/h2-5,15-17,24H,6-14H2,1H3
• InChI Key: PRQQLTMXODUTKI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)CC4=CNC5=CC=CC=C54
• Molecular Formula: C23H29N7O
• Molecular Weight: 419.5 g/mol

Description

3-(2-{4-[6-(4-methyl-1-piperazinyl)-4-pyrimidinyl]-1-piperazinyl}-2-oxoethyl)-1H-indole is a useful research compound. Its molecular formula is C23H29N7O and its molecular weight is 419.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 419.24335857 g/mol and the complexity rating of the compound is 603. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Arylpiperazine Derivatives in Clinical Applications

Arylpiperazine derivatives have found clinical applications primarily in treating depression, psychosis, or anxiety. These derivatives, including pyrimidinylpiperazine, chlorophenylpiperazine, and others, undergo extensive metabolism leading to a variety of effects, particularly related to serotonin receptors. While some metabolites are known for their effects, others remain unexplored. The metabolites distribute extensively in tissues, including the brain, indicating the pharmacological relevance of arylpiperazine structures in neuroscience research and clinical applications (Caccia, 2007).

Piperazine Derivatives in Medicinal Chemistry

Piperazine, a core structural component of the molecule , plays a significant role in drug design due to its presence in a wide range of drugs across different therapeutic categories such as antipsychotics, antidepressants, anticancer, antiviral, and more. The versatility of the piperazine ring, allowing for diverse medicinal potentials through slight modifications, underscores its importance in the rational design of drugs. This adaptability suggests piperazine derivatives' contribution to discovering new therapeutic agents (Rathi et al., 2016).

Indole and Indazole in Drug Development

Indoles and indazoles are crucial scaffolds in medicinal chemistry, exhibiting a wide range of biological activities, including antibacterial, anticancer, antioxidant, and anti-inflammatory effects. The derivatives of indoles and indazoles highlight the significance of these structures in developing pharmacologically active compounds. Their presence in a molecule can indicate potential therapeutic applications, aligning with research into novel drugs with improved efficacy and safety profiles (Ali et al., 2013).

Indole Synthesis in Organic Chemistry

The synthesis of indole structures, integral to the molecule , has been a long-standing interest in organic chemistry, given their presence in numerous natural products and pharmaceuticals. The methodology of indole synthesis encompasses various strategies, reflecting the compound's complexity and the broader implications for synthesizing complex organic molecules with specific biological activities. This area of research is foundational in the development of new drugs and understanding organic synthesis mechanisms (Taber & Tirunahari, 2011).

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential biological activities. Additionally, more research could be done to determine its physical and chemical properties, as well as its safety and hazards.